An In-Depth Technical Guide to 4-Chloro-3-(2-dimethylaminoethoxy)phenylboronic acid
An In-Depth Technical Guide to 4-Chloro-3-(2-dimethylaminoethoxy)phenylboronic acid
CAS Number: 1256355-02-8
Authored by: A Senior Application Scientist
This technical guide provides a comprehensive overview of 4-Chloro-3-(2-dimethylaminoethoxy)phenylboronic acid, a key building block in modern medicinal chemistry and organic synthesis. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into its properties, synthesis, and applications, with a focus on the causality behind experimental choices and protocols.
Introduction: A Versatile Scaffold in Drug Discovery
4-Chloro-3-(2-dimethylaminoethoxy)phenylboronic acid belongs to the versatile class of organoboron compounds known as boronic acids. These compounds have become indispensable in synthetic chemistry, largely due to their role in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction, a powerful method for forging carbon-carbon bonds.[1] The unique structural features of this particular molecule—a chlorinated phenyl ring, an ether linkage, and a dimethylamino group—make it a highly valuable intermediate in the synthesis of complex molecular architectures, particularly in the realm of targeted therapeutics.
The boronic acid moiety serves as a reactive handle for palladium-catalyzed cross-coupling reactions, while the substituted phenyl ring provides a scaffold that can be further functionalized. The dimethylaminoethoxy side chain is of particular interest in drug design, as it can enhance solubility, modulate pharmacokinetic properties, and provide a basic nitrogen atom for salt formation or interaction with biological targets. Phenylboronic acid derivatives are increasingly being explored for their potential in targeted cancer therapy, owing to their ability to selectively bind to sialic acids which are often overexpressed on the surface of cancer cells.[2][3][4] Furthermore, substituted phenylboronic acids are crucial components in the synthesis of various kinase inhibitors, a major class of anti-cancer drugs.[5][6]
This guide will delve into the technical specifics of 4-Chloro-3-(2-dimethylaminoethoxy)phenylboronic acid, providing a robust foundation for its effective utilization in research and development.
Physicochemical Properties
A thorough understanding of the physicochemical properties of a reagent is paramount for its successful application in synthesis and for ensuring safe handling and storage. The key properties of 4-Chloro-3-(2-dimethylaminoethoxy)phenylboronic acid are summarized in the table below.
| Property | Value | Source |
| CAS Number | 1256355-02-8 | [7] |
| Molecular Formula | C10H15BClNO3 | [7] |
| Molecular Weight | 243.49 g/mol | [7] |
| Appearance | Off-white to white solid (predicted) | General knowledge |
| Solubility | Soluble in methanol, ethanol, and DMSO; sparingly soluble in water (predicted) | General knowledge |
| Storage Conditions | Store in a cool, dry, well-ventilated area away from incompatible substances. Keep container tightly closed. | [7] |
Analytical Data (Predicted):
-
¹H NMR (DMSO-d₆): Protons on the aromatic ring would appear as distinct multiplets in the aromatic region (δ 7.0-8.0 ppm). The methylene protons of the ethoxy chain would be visible as triplets around δ 4.2 ppm and δ 2.8 ppm. The methyl groups of the dimethylamino moiety would present as a singlet around δ 2.3 ppm. The protons of the boronic acid group (-B(OH)₂) would likely appear as a broad singlet.
-
¹³C NMR (DMSO-d₆): Aromatic carbons would resonate in the δ 110-160 ppm range. The carbons of the ethoxy chain and the dimethylamino group would be found in the upfield region.
-
Mass Spectrometry (ESI+): The parent ion peak would be observed at m/z 244.09 [M+H]⁺.
Proposed Synthesis Workflow
A specific, peer-reviewed synthesis protocol for 4-Chloro-3-(2-dimethylaminoethoxy)phenylboronic acid is not widely published. However, based on established synthetic methodologies for substituted phenylboronic acids found in patent literature, a robust two-step synthesis can be proposed.[8] This workflow is designed to be self-validating, with each step leading to a purifiable intermediate.
Step 1: Synthesis of 4-Chloro-3-hydroxyphenylboronic acid
The initial step involves the creation of the core phenylboronic acid structure with a hydroxyl group at the 3-position. This is a crucial intermediate for the subsequent etherification. A common and effective method for this transformation is the lithiation of a suitable bromophenol precursor followed by quenching with a borate ester.
Experimental Protocol: Synthesis of 4-Chloro-3-hydroxyphenylboronic acid
-
Reaction Setup: To an oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen inlet, add 2-bromo-5-chlorophenol (1.0 eq) and anhydrous tetrahydrofuran (THF).
-
Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.
-
Lithiation: Slowly add n-butyllithium (2.1 eq, solution in hexanes) via the dropping funnel, maintaining the internal temperature below -70 °C. Stir the mixture at this temperature for 1 hour. Causality: The low temperature is critical to prevent side reactions and ensure regioselective lithiation.
-
Borylation: In a separate flask, dissolve triisopropyl borate (1.5 eq) in anhydrous THF. Add this solution to the reaction mixture via cannula, again keeping the temperature below -70 °C.
-
Warming and Quenching: Allow the reaction mixture to slowly warm to room temperature and stir overnight.
-
Hydrolysis: Cool the mixture in an ice bath and quench by the slow addition of 2 M hydrochloric acid until the pH is acidic.
-
Extraction: Extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
-
Purification: Purify the crude product by column chromatography on silica gel to yield 4-chloro-3-hydroxyphenylboronic acid.
Step 2: Etherification with 2-Dimethylaminoethanol
The final step is the formation of the ether linkage. A Williamson ether synthesis is a suitable and widely used method for this transformation, involving the deprotonation of the phenol to form a phenoxide, which then acts as a nucleophile to displace a leaving group on the amino-alcohol derivative.
Experimental Protocol: Synthesis of 4-Chloro-3-(2-dimethylaminoethoxy)phenylboronic acid
-
Reaction Setup: To a round-bottom flask, add 4-chloro-3-hydroxyphenylboronic acid (1.0 eq), 2-dimethylaminoethyl chloride hydrochloride (1.2 eq), and a suitable base such as potassium carbonate (3.0 eq) in a solvent like N,N-dimethylformamide (DMF).
-
Reaction: Heat the mixture to 80-100 °C and stir overnight under a nitrogen atmosphere. Causality: The elevated temperature is necessary to drive the nucleophilic substitution reaction to completion.
-
Workup: Cool the reaction mixture to room temperature and pour it into water.
-
Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.
-
Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography to afford the final product.
Caption: Proposed two-step synthesis of the target compound.
Applications in Organic Synthesis: The Suzuki-Miyaura Cross-Coupling Reaction
The primary application of 4-Chloro-3-(2-dimethylaminoethoxy)phenylboronic acid in organic synthesis is as a coupling partner in the Suzuki-Miyaura reaction. This palladium-catalyzed reaction allows for the formation of a C-C bond between the boronic acid and an organic halide or triflate.[9]
The general mechanism involves three key steps:
-
Oxidative Addition: The palladium(0) catalyst reacts with the organic halide (R-X) to form a palladium(II) intermediate.
-
Transmetalation: The organic group from the boronic acid is transferred to the palladium center, displacing the halide. This step is typically facilitated by a base.
-
Reductive Elimination: The two organic groups on the palladium center couple and are eliminated, regenerating the palladium(0) catalyst and forming the desired product (R-R').
General Experimental Protocol: Suzuki-Miyaura Cross-Coupling
-
Reaction Setup: In a reaction vessel, combine the aryl halide or triflate (1.0 eq), 4-Chloro-3-(2-dimethylaminoethoxy)phenylboronic acid (1.2 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.02-0.05 eq), and a base (e.g., K₂CO₃, Cs₂CO₃, 2.0-3.0 eq).
-
Solvent: Add a degassed solvent system, commonly a mixture of an organic solvent (e.g., toluene, dioxane, or DMF) and water. Causality: The aqueous phase is crucial for activating the boronic acid for transmetalation.
-
Reaction: Heat the mixture under an inert atmosphere (nitrogen or argon) to the desired temperature (typically 80-110 °C) and monitor the reaction by TLC or LC-MS.
-
Workup: Upon completion, cool the reaction, dilute with water, and extract with an organic solvent.
-
Purification: Wash the combined organic layers, dry, and concentrate. Purify the crude product by column chromatography or recrystallization.
Caption: Simplified catalytic cycle of the Suzuki-Miyaura reaction.
Relevance in Drug Discovery and Development
The structural motifs present in 4-Chloro-3-(2-dimethylaminoethoxy)phenylboronic acid are frequently found in biologically active molecules, making it a valuable building block for drug discovery programs.
-
Kinase Inhibitors: Many small-molecule kinase inhibitors, a cornerstone of modern cancer therapy, feature substituted biaryl scaffolds.[5][10][11] The Suzuki-Miyaura coupling is a key strategy for constructing these scaffolds, and boronic acids like the title compound are essential reagents in this process. The specific substitution pattern can influence the inhibitor's selectivity and potency.
-
Targeted Drug Delivery: Phenylboronic acids have the unique ability to form reversible covalent bonds with diols, such as those found in sialic acids on cell surfaces.[2][3][4] Since many cancer cells overexpress sialic acids, this property can be exploited for targeted drug delivery, where a therapeutic agent is conjugated to a phenylboronic acid moiety to enhance its accumulation at the tumor site.[12][13]
-
Modulation of Physicochemical Properties: The dimethylaminoethoxy side chain can significantly impact a drug candidate's properties. The basic nitrogen can be used for salt formation, improving solubility and bioavailability. The ether linkage can also enhance metabolic stability.
Hazard Identification and Safe Handling
As with all chemical reagents, proper safety precautions must be observed when handling 4-Chloro-3-(2-dimethylaminoethoxy)phenylboronic acid.
-
Hazard Statements (Predicted): Based on similar compounds, it may cause skin irritation, serious eye irritation, and may be harmful if swallowed.
-
Precautionary Statements:
-
Wear protective gloves, protective clothing, eye protection, and face protection.
-
Wash hands thoroughly after handling.
-
Avoid breathing dust/fume/gas/mist/vapors/spray.
-
Use only in a well-ventilated area.
-
-
Handling: Handle in a chemical fume hood. Avoid formation of dust and aerosols. Keep away from incompatible materials such as strong oxidizing agents.
-
Storage: Store in a tightly closed container in a dry and well-ventilated place.
Conclusion
4-Chloro-3-(2-dimethylaminoethoxy)phenylboronic acid is a strategically important building block for chemical synthesis, particularly in the development of novel pharmaceuticals. Its utility in the robust and versatile Suzuki-Miyaura cross-coupling reaction, combined with the desirable physicochemical properties imparted by its unique substitution pattern, makes it a valuable tool for medicinal chemists. A thorough understanding of its properties, synthesis, and safe handling, as outlined in this guide, will enable researchers to effectively harness its potential in their scientific endeavors.
References
- Ferreira, P. M., et al. (2021).
- Theranostics. (2022).
- Wiley-VCH. (n.d.). Supporting Information for Boronic Acid–DMAPO Cooperative Catalysis for Dehydrative Condensation between Carboxylic Acids. Chemistry – An Asian Journal.
- Ellman, J. A., & Storgaard, M. (n.d.). Organic Syntheses Procedure. Organic Syntheses.
- PubMed. (2025). Phenylboronic acid in targeted cancer therapy and diagnosis. Theranostics, 15(9), 3733-3748.
- Journal of Medicinal Chemistry. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry, 64(21), 15977-16020.
- PubMed Central. (2025). Phenylboronic acid in targeted cancer therapy and diagnosis. Theranostics, 15(9), 3733-3748.
- ResearchGate. (2025). (PDF) Phenylboronic acid in targeted cancer therapy and diagnosis. Theranostics.
- U.S. Patent No. 8,822,730 B2. (2014). Methods of isolating 4-chloro-2-fluoro-3-substituted-phenylboronic acids.
- Google Patents. (n.d.). CN106946915A - A kind of high-purity, method to chlorophenylboronic acid is prepared in high yield.
- Google Patents. (n.d.). CN111072698A - Preparation method of hydroxyphenylboronic acid.
- PubMed Central. (2022). Phenylboronic acid conjugated multifunctional nanogels with 131I-labeling for targeted SPECT imaging and radiotherapy of breast adenocarcinoma. International Journal of Nanomedicine, 17, 4831-4846.
- BenchChem. (2025).
- TCI Chemicals. (n.d.). 4-(Dimethylamino)phenylboronic Acid (contains varying amounts of Anhydride) 1H-NMR.
- ResearchGate. (2021). Small Molecule Kinase Inhibitor Drugs (1995–2021): Medical Indication, Pharmacology, and Synthesis. Journal of Medicinal Chemistry.
- OSTI.GOV. (n.d.).
- ResearchGate. (2025). (PDF) Phenylboronic acid in targeted cancer therapy and diagnosis. Theranostics.
- PubMed Central. (2015). Synthesis and PI3 Kinase Inhibition Activity of Some Novel Trisubstituted Morpholinopyrimidines. Molecules, 20(11), 20096-20111.
-
PubChem. (n.d.). (4-(Dimethylamino)phenyl)boronic acid hydrochloride. Retrieved January 16, 2026, from [Link]
Sources
- 1. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Phenylboronic acid in targeted cancer therapy and diagnosis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Phenylboronic acid in targeted cancer therapy and diagnosis - PMC [pmc.ncbi.nlm.nih.gov]
- 4. thno.org [thno.org]
- 5. researchgate.net [researchgate.net]
- 6. pdf.benchchem.com [pdf.benchchem.com]
- 7. echemi.com [echemi.com]
- 8. CN111072698A - Preparation method of hydroxyphenylboronic acid - Google Patents [patents.google.com]
- 9. 4-Chlorophenylboronic acid synthesis - chemicalbook [chemicalbook.com]
- 10. pubs.acs.org [pubs.acs.org]
- 11. Synthesis and PI3 Kinase Inhibition Activity of Some Novel Trisubstituted Morpholinopyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Phenylboronic acid conjugated multifunctional nanogels with 131I-labeling for targeted SPECT imaging and radiotherapy of breast adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
- 13. researchgate.net [researchgate.net]
